Cas no 1212818-54-6 ((2S)-2-amino-2-(3-nitrophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(3-nitrophenyl)ethan-1-ol
• CAS No: 1212818-54-6
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD09253788
• CID: 5468225
• PubChem ID: 55278563
• Update Time: 2025-06-11

(2S)-2-amino-2-(3-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-(3-nitrophenyl)ethan-1-ol
• (2S)-2-AMINO-2-(3-NITROPHENYL)ETHAN-1-OL
• (2S)-2-amino-2-(3-nitrophenyl)ethanol
• (2S)-2-amino-2-(3-nitrophenyl)ethan-1-ol

• MDL： MFCD09253788
• Inchi： 1S/C8H10N2O3/c9-8(5-11)6-2-1-3-7(4-6)10(12)13/h1-4,8,11H,5,9H2/t8-/m1/s1
• InChI Key： YSLPTGOAVRWPDS-MRVPVSSYSA-N
• SMILES： OC[C@H](C1C=CC=C(C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 182.06914219 g/mol
• Monoisotopic Mass: 182.06914219 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.1
• Molecular Weight: 182.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2S)-2-amino-2-(3-nitrophenyl)ethan-1-ol

Introduction to (2S)-2-amino-2-(3-nitrophenyl)ethan-1-ol (CAS No. 1212818-54-6)

(2S)-2-amino-2-(3-nitrophenyl)ethan-1-ol, also known by its CAS number 1212818-54-6, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an amino group, a nitrophenyl moiety, and a chiral center. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chiral nature of (2S)-2-amino-2-(3-nitrophenyl)ethan-1-ol is particularly noteworthy. Chirality, or the property of a molecule to exist in two non-superimposable mirror-image forms (enantiomers), is crucial in pharmaceuticals because enantiomers can exhibit different pharmacological properties. In the case of (2S)-2-amino-2-(3-nitrophenyl)ethan-1-ol, the (S)-configuration is often preferred due to its enhanced biological activity and reduced toxicity compared to the (R)-enantiomer.

Recent studies have highlighted the potential therapeutic applications of (2S)-2-amino-2-(3-nitrophenyl)ethan-1-ol. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound has demonstrated promising results in preclinical models of pain and inflammation, suggesting its potential as a novel therapeutic agent for conditions such as arthritis and neuropathic pain.

Beyond its anti-inflammatory and analgesic properties, (2S)-2-amino-2-(3-nitrophenyl)ethan-1-ol has also been investigated for its neuroprotective effects. Studies have indicated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity of (2S)-2-amino-2-(3-nitrophenyl)ethan-1-ol is thought to be mediated by its ability to modulate intracellular signaling pathways involved in cell survival and death.

In the realm of cancer research, (2S)-2-amino-2-(3-nitrophenyl)ethan-1-ol has shown promise as a potential anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which (2S)-2-amino-2-(3-nitrophenyl)ethan-1-ol exerts its anticancer effects involves the modulation of cell cycle progression and the induction of DNA damage response pathways.

The synthesis of (2S)-2-amino-2-(3-nitrophenyl)ethan-1-ol is an area of active research due to its importance in pharmaceutical development. Various synthetic routes have been reported, with a focus on achieving high enantiomeric purity. One common approach involves the asymmetric reduction of a prochiral ketone using chiral catalysts or biocatalysts. This method not only ensures the production of the desired (S)-enantiomer but also provides high yields and good selectivity.

The physicochemical properties of (2S)-2-amino-2-(3-nitrophenyl)ethan-1-ol are also important considerations for its pharmaceutical applications. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its solubility profile is another critical factor, as it can influence bioavailability and formulation strategies. Recent advances in drug delivery systems have shown that encapsulating (2S)-2-amino-2-(3-nitrophenyl)ethan-1-ol in nanoparticles or liposomes can enhance its solubility and improve its therapeutic efficacy.

In conclusion, (2S)-2-amino-2-(3-nitrophenyl)ethan-1-ol (CAS No. 1212818-54-6) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure, combined with its diverse biological activities, makes it an attractive candidate for further research and development. As ongoing studies continue to unravel the full scope of its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.